6-chloro-3-chloromethyl-3H-oxazolo[4,5-b]pyridin-2-one

• Molecular Formula: C7H4Cl2N2O2
• Molecular Weight: 219.02 g/mol
• IUPAC Name: 6-chloro-3-(chloromethyl)-[1,3]oxazolo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C7H4Cl2N2O2/c8-3-11-6-5(13-7(11)12)1-4(9)2-10-6/h1-2H,3H2
• InChI Key: TUWOEDOQOKTAAA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1OC(=O)N2CCl)Cl

Description

6-chloro-3-chloromethyl-3H-oxazolo[4,5-b]pyridin-2-one is a useful research compound. Its molecular formula is C7H4Cl2N2O2 and its molecular weight is 219.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

39 Parts of thionyl chloride are added dropwise, in a manner ensuring that the internal temperature does not exceed 50° C., to a solution of 45 parts of 3-hydroxymethyl-6-chloro-oxazolo[4,5-b]pyridin-2-(3H)-one in 200 parts of toluene; and the whole is stirred for a further 4 hours at 40°-50° C. The resulting solution is subsequently freed from gases in a water-jet vacuum, and sufficient toluene is evaporated off to leave a crystal sludge that can still just be stirred. After the addition of 100 parts of hexane, filtration is carried out and the filter cake is washed twice with cold hexane. There are obtained 40 parts of 3-chloromethyl-6-chloro-oxazolo[4,5-b]pyridin-2-(3H)-one (83% of theory), m.p. 105°-107° C.